Cas no 883867-40-1 (4(1H)-Quinazolinone, 6-bromo-2-(methylamino)-)

• Product Name: 4(1H)-Quinazolinone, 6-bromo-2-(methylamino)-
• CAS No: 883867-40-1
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• CID: 1927259
• Update Time: 2025-01-07

4(1H)-Quinazolinone, 6-bromo-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 6-bromo-2-(methylamino)-

• Inchi： 1S/C9H8BrN3O/c1-11-9-12-7-3-2-5(10)4-6(7)8(14)13-9/h2-4H,1H3,(H2,11,12,13,14)
• InChI Key： WLZRDRSPFRZHBC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(=O)N=C1NC

Computed Properties

• Exact Mass: 252.985
• Monoisotopic Mass: 252.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5A^2

Experimental Properties

• Density: 1.77±0.1 g/cm3(Predicted)
• Boiling Point: 389.1±44.0 °C(Predicted)
• pka: 2.99±0.20(Predicted)